3-(1,3-Benzodioxol-5-yl)-6-({[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine

• IUPAC Name: 5-[[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanylmethyl]-3-(4-chlorophenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C20H13ClN4O3S/c21-14-4-1-12(2-5-14)20-22-18(28-25-20)10-29-19-8-6-15(23-24-19)13-3-7-16-17(9-13)27-11-26-16/h1-9H,10-11H2
• InChI Key: BRSVHKGBDHQDQM-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=NN=C(C=C3)SCC4=NC(=NO4)C5=CC=C(C=C5)Cl
• Molecular Formula: C20H13ClN4O3S
• Molecular Weight: 424.9 g/mol

Description

The compound is a complex organic molecule with several distinct functional groups, including a benzodioxol group, a chlorophenyl group, an oxadiazol group, and a pyridazine group. These groups are common in many pharmaceuticals and synthetic organic compounds, suggesting that this compound may have been synthesized for research purposes.

Molecular Structure Analysis

The molecular structure of this compound is likely quite complex due to the presence of several different functional groups. The benzodioxol group is a fused ring system, the chlorophenyl group is a substituted aromatic ring, the oxadiazol group is a heterocyclic ring containing nitrogen and oxygen, and the pyridazine group is a six-membered ring with two nitrogen atoms.

Chemical Reactions Analysis

The compound’s reactivity would depend on the specific functional groups present. For example, the benzodioxol group might undergo electrophilic aromatic substitution, while the oxadiazol group might participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the benzodioxol and chlorophenyl groups might increase its lipophilicity, which could affect its solubility and permeability.

Scientific Research Applications

Antibacterial and Antimicrobial Applications

Research into heterocyclic compounds containing sulfonamido moieties, similar in complexity to the compound , has indicated significant potential in the development of antibacterial agents. For example, Azab et al. (2013) explored the synthesis of novel heterocyclic compounds with a focus on their antibacterial evaluation, finding that certain synthesized compounds demonstrated high antibacterial activity. This suggests that similar compounds might also hold promise as antibacterial agents, offering a potential research avenue for the compound (Azab, Youssef, & El-Bordany, 2013).

Antiviral Activity

In the realm of antiviral research, compounds bearing structural similarities have been synthesized and tested for their efficacy against viruses. Hashem et al. (2007) synthesized a variety of heterocyclic systems bearing a pyrazolyl group and evaluated them for antiviral activity, uncovering promising activities against specific viruses. Such findings underscore the potential of complex heterocyclic compounds, including the one under discussion, in contributing to antiviral drug development (Hashem, Youssef, Kandeel, & Abou-Elmagd, 2007).

Antitumor Applications

The search for new antitumor agents has also led to the investigation of heterocyclic compounds. Hafez et al. (2017) synthesized novel thiophene and thieno[3,2-d]pyrimidine derivatives, assessing them for their antitumor and antibacterial properties. Their research revealed that some compounds exhibited higher activity against cancer cell lines than doxorubicin, a widely used chemotherapeutic agent. This highlights the potential for compounds like "3-(1,3-Benzodioxol-5-yl)-6-({[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine" to be explored for their antitumor properties (Hafez, Alsalamah, & El-Gazzar, 2017).

Future Directions

The future research directions for this compound would likely depend on its intended use. If it’s being studied as a potential pharmaceutical, for example, future research might focus on optimizing its synthesis, studying its mechanism of action, or evaluating its efficacy and safety in preclinical and clinical trials.